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Compound of Interest

Compound Name: 1,2-Oxazinane

Cat. No.: B1295428

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1,2-Oxazinane, ensuring operational integrity and adherence to safety
protocols.

I. Understanding 1,2-Oxazinane: Key Properties

A thorough understanding of a chemical's properties is the first step toward safe handling and
disposal. 1,2-Oxazinane is a heterocyclic organic compound with the chemical formula
C4HoNO.[1] Below is a summary of its key chemical and physical properties, along with those
of its hydrochloride salt, to inform disposal procedures.

1,2-Oxazinane

Property 1,2-Oxazinane el
Molecular Formula CsHaNO C4H10CINO
Molecular Weight 87.12 g/mol [1][2] 123.58 g/mol [3][4]
CAS Number 36652-42-3[1] 54722-74-6[3][4]

To the best of our knowledge,

the toxicological properties Causes serious eye damage.
Known Hazards )

have not been thoroughly [3] Corrosive.[3]

investigated.[5]
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Il. Procedural Steps for Proper Disposal

Given that specific disposal guidelines for 1,2-Oxazinane are not readily available, a
conservative approach based on its properties as a heterocyclic organic compound is
recommended. The following step-by-step procedure should be followed in accordance with
general principles of hazardous waste disposal.[6]

Step 1: Personal Protective Equipment (PPE)

Before handling 1,2-Oxazinane, ensure appropriate PPE is worn. This includes:

¢ Chemical-resistant gloves

o Safety goggles or glasses

e Alab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

e Do not mix 1,2-Oxazinane with other waste streams unless compatibility is confirmed.

o Collect waste 1,2-Oxazinane in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical.

o Label the container clearly as "Waste 1,2-Oxazinane" and include any known hazard
information.

Step 3: Waste Collection and Storage

» Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

» Keep the container closed at all times except when adding waste.[6]

Step 4: Institutional Disposal Protocol
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» Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on the disposal of heterocyclic organic compounds.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[6]
o Arrange for a licensed hazardous waste disposal company to collect the waste.

lll. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1,2-

Oxazinane.
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Preparation

Start: Need to dispose of 1,2-Oxazinane

Wear Appropriate PPE

Waste Pv[andling

Segregate Waste in a Labeled, Compatible Container

.

Store in a Designated, Secure Area

Disposal

Consult Institutional EHS for Specific Guidelines

Follow All Applicable Regulations

Arrange for Licensed Hazardous Waste Disposal

Completion

End: 1,2-Oxazinane Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 1,2-Oxazinane.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 1,2-Oxazinane, thereby fostering a culture of safety
and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

